![molecular formula C15H13ClFNO2 B4428004 2-(4-chlorophenoxy)-N-(3-fluorophenyl)propanamide](/img/structure/B4428004.png)
2-(4-chlorophenoxy)-N-(3-fluorophenyl)propanamide
Overview
Description
2-(4-chlorophenoxy)-N-(3-fluorophenyl)propanamide, commonly known as CFPP, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. CFPP is a synthetic compound that belongs to the class of amides and has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of CFPP is not fully understood, but it is believed to involve the modulation of various cellular pathways. CFPP has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the production of pro-inflammatory cytokines. CFPP has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular metabolism and energy homeostasis.
Biochemical and Physiological Effects:
CFPP has been shown to exhibit various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective properties. CFPP has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. CFPP has also been shown to reduce the production of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, CFPP has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
CFPP has several advantages for lab experiments, including its synthetic accessibility, moderate yield, and potential applications in various fields. However, CFPP also has some limitations, including its moderate purity and limited solubility in water. These limitations can be addressed through the use of purification techniques and the development of new formulations.
Future Directions
CFPP has significant potential for future research and development in various fields. Some possible future directions for CFPP research include the development of new drug formulations, the identification of new biological targets, and the study of CFPP's potential applications in material science. CFPP may also be studied for its potential use in combination therapy with other drugs or in the development of new drug delivery systems.
Conclusion:
In conclusion, CFPP is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. CFPP has been extensively studied for its biological and pharmacological properties, including its anti-cancer, anti-inflammatory, and neuroprotective properties. CFPP has several advantages for lab experiments, including its synthetic accessibility and potential applications in various fields. Future research on CFPP may lead to the development of new drug formulations and the identification of new biological targets.
Scientific Research Applications
CFPP has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, CFPP has been identified as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. CFPP has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. CFPP has also been shown to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In addition, CFPP has been studied for its potential use in material science, including the development of new polymers and coatings.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(3-fluorophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO2/c1-10(20-14-7-5-11(16)6-8-14)15(19)18-13-4-2-3-12(17)9-13/h2-10H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHCITOPSEPPMSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)F)OC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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